![molecular formula C19H23N5O5S B2553629 N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2,3,4-trimethoxybenzenesulfonamide CAS No. 1428357-11-2](/img/structure/B2553629.png)
N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2,3,4-trimethoxybenzenesulfonamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. The presence of the pyridazin-3-yl and 1H-pyrrol-1-yl groups suggests that it may have interesting electronic properties . The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Antibacterial Activity
The title compound has been synthesized and characterized by elemental analysis, IR spectra, and single crystal X-ray diffraction . It belongs to the monoclinic crystal system and possesses moderate antibacterial activity. The crystal structure is stabilized by C–H…O hydrogen bonds and π–π stacking interactions. Researchers have explored its potential as an antibacterial agent, which could be valuable in combating bacterial infections.
Fragrance and Flavor Industry
1,3,5-Trimethoxybenzene: , a closely related compound, is a major scent component found in Chinese rose species . Given the structural similarity, our compound might also find applications in the fragrance and flavor industry. Its pleasant odor could contribute to perfumes, cosmetics, or food additives.
Medicinal Chemistry
Schiff base compounds, like our title compound, are essential in medicinal chemistry. Their ease of preparation and modification makes them attractive ligands for coordination chemistry . Researchers have explored metal complexes derived from Schiff base ligands for various reactions, including Diels-Alder reactions, kinetic resolution of racemic epoxides, and ethylene oligomerization . Investigating this compound’s potential as a ligand or precursor for drug development could yield interesting results.
Targeting Microtubules and Mitotic Spindle
In a related study, researchers synthesized derivatives containing a pyrrolopyrazine moiety, targeting microtubules and the mitotic spindle involved in cell division . Our compound’s structural features suggest that it could be explored in similar contexts. Investigating its effects on cellular processes and potential anti-cancer properties would be worthwhile.
Heterocyclic Chemistry
The compound’s heterocyclic structure, with both pyrrole and pyridazine moieties, opens up possibilities in heterocyclic chemistry. Researchers have successfully synthesized related compounds using intramolecular heterocyclization reactions . Exploring its reactivity and potential applications in synthetic chemistry could be fruitful.
Safety and Hazards
Mechanism of Action
Target of action
The compound contains a trimethoxyphenyl (TMP) group , which is a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . Compounds containing the TMP group have displayed notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .
Mode of action
The TMP group has a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer . The decrease in the biological activity of such analogs after the alteration of the TMP moiety has been determined by several investigations .
Biochemical pathways
The TMP group is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting . The compounds containing the TMP group have shown promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis .
Result of action
The TMP group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . These compounds have been associated with anti-inflammatory, anti-Alzheimer, anti-depressant, and anti-migraine properties, thereby expanding their therapeutic scope .
properties
IUPAC Name |
2,3,4-trimethoxy-N-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5O5S/c1-27-14-6-7-15(19(29-3)18(14)28-2)30(25,26)21-11-10-20-16-8-9-17(23-22-16)24-12-4-5-13-24/h4-9,12-13,21H,10-11H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRCKVGMSVUFUKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)S(=O)(=O)NCCNC2=NN=C(C=C2)N3C=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2,3,4-trimethoxybenzenesulfonamide |
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